Cas no 2227731-16-8 (rac-(1R,3S)-2,2-dimethyl-3-(3-methylpyridin-2-yl)cyclopropan-1-amine)

• Product Name: rac-(1R,3S)-2,2-dimethyl-3-(3-methylpyridin-2-yl)cyclopropan-1-amine
• CAS No: 2227731-16-8
• MF: C₁₁H₁₆N₂
• MW: 176.258142471313
• CID: 6370869
• PubChem ID: 165976976
• Update Time: 2025-08-05

rac-(1R,3S)-2,2-dimethyl-3-(3-methylpyridin-2-yl)cyclopropan-1-amine Chemical and Physical Properties

Names and Identifiers

• rac-(1R,3S)-2,2-dimethyl-3-(3-methylpyridin-2-yl)cyclopropan-1-amine
• EN300-1831750
• 2227731-16-8

• Inchi： 1S/C11H16N2/c1-7-5-4-6-13-9(7)8-10(12)11(8,2)3/h4-6,8,10H,12H2,1-3H3/t8-,10-/m1/s1
• InChI Key： ZGQFFCFOYHMXDV-PSASIEDQSA-N
• SMILES： N[C@@H]1[C@@H](C2C(C)=CC=CN=2)C1(C)C

Computed Properties

• Exact Mass: 176.131348519g/mol
• Monoisotopic Mass: 176.131348519g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 200
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 38.9Ų

Additional information on rac-(1R,3S)-2,2-dimethyl-3-(3-methylpyridin-2-yl)cyclopropan-1-amine

Comprehensive Overview of rac-(1R,3S)-2,2-dimethyl-3-(3-methylpyridin-2-yl)cyclopropan-1-amine (CAS No. 2227731-16-8)

The compound rac-(1R,3S)-2,2-dimethyl-3-(3-methylpyridin-2-yl)cyclopropan-1-amine, identified by its CAS number 2227731-16-8, is a cyclopropane derivative with significant potential in pharmaceutical and agrochemical research. Its unique structural features, including a cyclopropane ring and a 3-methylpyridin-2-yl moiety, make it a subject of interest for drug discovery and development. Researchers are particularly intrigued by its stereochemistry, as the rac-(1R,3S) configuration may influence its biological activity and selectivity.

In recent years, the demand for novel small molecule therapeutics has surged, driven by advancements in precision medicine and targeted therapies. rac-(1R,3S)-2,2-dimethyl-3-(3-methylpyridin-2-yl)cyclopropan-1-amine has emerged as a candidate for further investigation due to its potential interactions with central nervous system (CNS) targets. This aligns with current trends in neuroscience research, where compounds with pyridine and cyclopropylamine functionalities are being explored for their neuroprotective and cognitive-enhancing properties.

The synthesis of CAS 2227731-16-8 involves sophisticated organic chemistry techniques, including stereoselective cyclopropanation and chiral resolution. These methods are critical for ensuring the purity and efficacy of the compound, especially in preclinical studies. Analytical techniques such as HPLC, NMR, and mass spectrometry are routinely employed to characterize its physicochemical properties, which are essential for regulatory compliance and quality control.

From an industrial perspective, rac-(1R,3S)-2,2-dimethyl-3-(3-methylpyridin-2-yl)cyclopropan-1-amine is gaining attention in the context of green chemistry and sustainable manufacturing. Companies are increasingly adopting catalytic processes to minimize waste and improve yield, addressing environmental concerns while maintaining cost-effectiveness. This compound's versatility also extends to agrochemical applications, where its structural motifs are being evaluated for pest control and crop protection.

Frequently asked questions about CAS 2227731-16-8 include its solubility, stability, and bioavailability—key parameters for formulation development. Researchers are also exploring its potential as a building block for more complex molecules, leveraging its rigid cyclopropane scaffold to enhance drug-like properties. As the scientific community continues to uncover its full potential, rac-(1R,3S)-2,2-dimethyl-3-(3-methylpyridin-2-yl)cyclopropan-1-amine remains a promising candidate for future innovations in life sciences.